Cas no 20780-49-8 (1-Octanol,3,7-dimethyl-, 1-acetate)

1-Octanol,3,7-dimethyl-, 1-acetate structure
20780-49-8 structure
Product Name:1-Octanol,3,7-dimethyl-, 1-acetate
CAS No:20780-49-8
MF:C12H24O2
MW:200.317764282227
CID:254888
Update Time:2025-04-19

1-Octanol,3,7-dimethyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Octanol,3,7-dimethyl-, 1-acetate
    • 3,7-dimethyloctyl acetate
    • TETRAHYDROGERANYL ACETATE
    • 1-OAc-3,7-dimethyloctane
    • 1-OCTANOL,3,7-DIMETHYL-,ACETATE
    • 3,7-Dimethyl-1-octanol,acetate
    • 3,7-Dimethyl-1-octanyl acetate
    • 3,7-Dimethyl-1-octyl acetate
    • 3,7-Dimethyloctanyl acetate
    • 3,7-Dimethyloctanyl-1-acetate
    • dihydrocitronellol acetate
    • Dihydrocitronellyl acetate
    • EINECS 244-034-6
    • Inchi: 1S/C12H24O2/c1-10(2)6-5-7-11(3)8-9-14-12(4)13/h10-11H,5-9H2,1-4H3
    • InChI Key: XFPXWDJICXBWRU-UHFFFAOYSA-N
    • SMILES: CC(CCCC(CCOC(=O)C)C)C

Computed Properties

  • Exact Mass: 200.17800
  • Monoisotopic Mass: 200.17763
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 0.8678 (estimate)
  • Melting Point: -15.03°C (estimate)
  • Boiling Point: 238.06°C (estimate)
  • Flash Point: 91.8°C
  • Refractive Index: 1.4139 (estimate)
  • PSA: 26.30000
  • LogP: 3.40200

1-Octanol,3,7-dimethyl-, 1-acetate Security Information

  • Risk Phrases:R36/38

1-Octanol,3,7-dimethyl-, 1-acetate Related Literature

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